2-Oxopentanedioic acid 1-octyl ester
2-Oxopentanedioic acid 1-octyl ester
Hypoxia-inducible factor 1α (HIF-1α) turnover is initiated by prolyl hydroxylases (PHD), which hydroxylate proline residues on HIF-1α, facilitating ubiquitination. PHD activity is linked to the tricarboxylic acid (TCA) cycle, since the intermediate α-ketoglutarate is a PHD substrate and succinate and fumarate inhibit PHD. Mutations in enzymes associated with the TCA cycle occur in certain cancers. Octyl-α-ketoglutarate is a stable, cell-permeable form of α-ketoglutarate which accumulates rapidly and preferentially in cells with a dysfunctional TCA cycle. When used at 1 mM, it stimulates PHD activity, increasing HIF-1α turnover. In addition, octyl-α-ketoglutarate competitively blocks succinate- or fumarate-mediated inhibition of PHD.
Brand Name:
Vulcanchem
CAS No.:
876150-14-0
VCID:
VC0049114
InChI:
InChI=1S/C13H22O5/c1-2-3-4-5-6-7-10-18-13(17)11(14)8-9-12(15)16/h2-10H2,1H3,(H,15,16)
SMILES:
CCCCCCCCOC(=O)C(=O)CCC(=O)O
Molecular Formula:
C13H22O5
Molecular Weight:
258.31 g/mol
2-Oxopentanedioic acid 1-octyl ester
CAS No.: 876150-14-0
Reference Standards
VCID: VC0049114
Molecular Formula: C13H22O5
Molecular Weight: 258.31 g/mol
| CAS No. | 876150-14-0 |
|---|---|
| Product Name | 2-Oxopentanedioic acid 1-octyl ester |
| Molecular Formula | C13H22O5 |
| Molecular Weight | 258.31 g/mol |
| IUPAC Name | 5-octoxy-4,5-dioxopentanoic acid |
| Standard InChI | InChI=1S/C13H22O5/c1-2-3-4-5-6-7-10-18-13(17)11(14)8-9-12(15)16/h2-10H2,1H3,(H,15,16) |
| Standard InChIKey | QNFIHKFBQFJVKV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC(=O)C(=O)CCC(=O)O |
| Canonical SMILES | CCCCCCCCOC(=O)C(=O)CCC(=O)O |
| Appearance | Assay:≥95%A solution in methyl acetate |
| Description | Hypoxia-inducible factor 1α (HIF-1α) turnover is initiated by prolyl hydroxylases (PHD), which hydroxylate proline residues on HIF-1α, facilitating ubiquitination. PHD activity is linked to the tricarboxylic acid (TCA) cycle, since the intermediate α-ketoglutarate is a PHD substrate and succinate and fumarate inhibit PHD. Mutations in enzymes associated with the TCA cycle occur in certain cancers. Octyl-α-ketoglutarate is a stable, cell-permeable form of α-ketoglutarate which accumulates rapidly and preferentially in cells with a dysfunctional TCA cycle. When used at 1 mM, it stimulates PHD activity, increasing HIF-1α turnover. In addition, octyl-α-ketoglutarate competitively blocks succinate- or fumarate-mediated inhibition of PHD. |
| Synonyms | 2-Oxo-pentanedioic Acid 1-Octyl Ester; α-KG Octyl Ester |
| PubChem Compound | 11615849 |
| Last Modified | Nov 11 2021 |
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